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Compound of Interest

Compound Name: Citronellyl butyrate

CAS No.: 141-16-2

Cat. No.: B089936

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Citronellyl butyrate (CAS 141-16-2), a widely used fragrance and flavoring agent. The

information presented herein is intended to assist in the identification, characterization, and

quality control of this compound. This document details available Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with generalized experimental

protocols for these analytical techniques.

Chemical Structure and Properties
Citronellyl butyrate, systematically named 3,7-dimethyloct-6-enyl butanoate, possesses the

chemical formula C₁₄H₂₆O₂ and a molecular weight of approximately 226.36 g/mol . It is a

colorless liquid with a characteristic fruity, rosy odor.

Spectroscopic Data
The following sections summarize the available spectroscopic data for Citronellyl butyrate,

presented in tabular format for clarity and ease of comparison.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Data

The proton NMR spectrum of Citronellyl butyrate provides detailed information about the

hydrogen atom environments within the molecule.

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

5.10 triplet 7.5 1H, CH=C(CH₃)₂

3.68 multiplet 2H, CH₂-O

2.2 - 1.8 multiplet
8H, -CH₂-C=O, =C-

CH₂-, -CH(CH₃)-CH₂-

1.68 singlet
3H, =C(CH₃)₂ (one of

the methyls)

1.60 singlet
3H, =C(CH₃)₂ (the

other methyl)

1.7 - 1.52 multiplet
3H, -CH(CH₃)-, O-

CH₂-CH₂-

1.4 - 1.1 multiplet 3H, -CH₂-CH₃

0.91 doublet 6.5 3H, -CH(CH₃)-

¹³C NMR Data

Specific experimental ¹³C NMR chemical shift data for Citronellyl butyrate is not readily

available in the public domain. However, based on typical chemical shift ranges for esters and

related structures, the following are expected approximate chemical shifts. A spectrum was

noted to have been acquired on a Bruker AM-270 instrument.
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Chemical Shift (δ) ppm (Predicted) Carbon Type

~173 C=O (ester carbonyl)

~131 (C)=CH

~124 C=(C)H

~63 O-CH₂

~37 -CH₂-

~36 -CH₂-

~29 -CH(CH₃)-

~25 =C(CH₃)₂

~19 -CH(CH₃)-

~18 -CH₂-CH₃

~17 =C(CH₃)₂

~13 -CH₂-CH₃

Infrared (IR) Spectroscopy
While a specific list of all absorption peaks for Citronellyl butyrate is not available, the key

characteristic infrared absorption bands for an aliphatic ester are well-established. An FTIR

spectrum of Citronellyl butyrate has been recorded using a neat capillary cell technique.

Wavenumber (cm⁻¹) Functional Group Vibrational Mode

~1735 - 1750 C=O (Ester) Stretch

~1000 - 1300 C-O (Ester) Stretch

~2850 - 3000 C-H (Alkyl) Stretch

Mass Spectrometry (MS)
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Mass spectrometry data provides information about the mass-to-charge ratio of the molecule

and its fragments, aiding in the determination of its molecular weight and structure.

Electron Ionization (EI-MS) Data

Two sets of fragmentation data from electron ionization mass spectrometry have been

reported.

Dataset 1 (Instrument: HITACHI M-80B)[1]

m/z Relative Intensity (%)

41.0 99.99

69.0 84.95

81.0 84.05

95.0 73.84

43.0 67.68

Dataset 2 (Instrument: HITACHI M-80)[1]

m/z Relative Intensity (%)

95.0 99.99

81.0 98.88

82.0 89.50

123.0 81.23

69.0 79.96

Electrospray Ionization (ESI-MS) Data

m/z Ion

225.3 [M+H]⁺
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Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of a liquid

ester like Citronellyl butyrate.

NMR Spectroscopy
Sample Preparation: A small amount of the neat Citronellyl butyrate sample is dissolved in

a deuterated solvent, typically chloroform-d (CDCl₃), in a standard 5 mm NMR tube.

Instrumentation: The spectrum is acquired on a high-resolution NMR spectrometer, for

instance, a 500 MHz instrument.

Data Acquisition: Standard one-dimensional ¹H and ¹³C NMR spectra are recorded. For ¹H

NMR, parameters such as the number of scans, relaxation delay, and pulse width are

optimized to ensure a good signal-to-noise ratio. For ¹³C NMR, proton decoupling is typically

used to simplify the spectrum.

Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, and the

resulting spectrum is phase and baseline corrected. Chemical shifts are referenced to the

residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Infrared (IR) Spectroscopy
Sample Preparation: For a neat liquid sample like Citronellyl butyrate, a thin film is

prepared between two salt plates (e.g., NaCl or KBr). A drop of the sample is placed on one

plate, and the second plate is carefully placed on top to spread the liquid.

Instrumentation: The analysis is performed using a Fourier Transform Infrared (FTIR)

spectrometer.

Data Acquisition: A background spectrum of the clean, empty salt plates is first recorded. The

sample is then placed in the spectrometer's sample compartment, and the sample spectrum

is acquired.

Data Processing: The instrument's software automatically subtracts the background

spectrum from the sample spectrum to produce the final IR spectrum, which is typically

plotted as transmittance or absorbance versus wavenumber (cm⁻¹).
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Mass Spectrometry (GC-MS)
Sample Preparation: The Citronellyl butyrate sample is diluted in a volatile organic solvent

(e.g., dichloromethane or hexane).

Instrumentation: A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) is used

for the analysis.

Gas Chromatography: The diluted sample is injected into the GC, where it is vaporized and

separated on a capillary column. The GC oven temperature is programmed to ramp up to

ensure good separation of the components.

Mass Spectrometry: As the compound elutes from the GC column, it enters the MS ion

source. For EI-MS, the molecules are bombarded with a high-energy electron beam, causing

ionization and fragmentation. The resulting ions are then separated by their mass-to-charge

ratio in the mass analyzer and detected.

Data Analysis: The resulting mass spectrum shows the relative abundance of different

fragment ions, which can be used to elucidate the structure of the parent molecule.

Workflow and Data Relationships
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound and the relationship between the different analytical techniques.

Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of Citronellyl Butyrate: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089936/docs#spectroscopic-profile-of-citronellyl-
butyrate-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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